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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6

Cat. No.: B15557072

Get Quote

This technical guide provides a detailed overview of the chemical and physical properties,

safety information, and experimental protocols related to 4-Bromo-2-chlorophenol-¹³C₆. This

isotopically labeled compound is primarily utilized as an internal standard in analytical

methodologies, particularly for the quantification of its unlabeled analogue, 4-bromo-2-

chlorophenol, which is a known metabolite of the organophosphorus pesticide profenofos.[1]

Given the limited availability of specific data for the ¹³C₆-labeled variant, this guide presents the

well-documented properties of the unlabeled 4-bromo-2-chlorophenol as a close and reliable

surrogate.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 4-bromo-2-chlorophenol are

summarized below. The primary distinction for the ¹³C₆ isotopologue is its higher molecular

weight due to the incorporation of six carbon-13 atoms.

Table 1: General Chemical Properties
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Property Value

IUPAC Name 4-bromo-2-chlorophenol

Synonyms
2-Chloro-4-bromophenol, Phenol, 4-bromo-2-

chloro-

CAS Number 3964-56-5

Molecular Formula C₆H₄BrClO (Unlabeled)

¹³C₆ Molecular Formula ¹³C₆H₄BrClO

Molecular Weight 207.45 g/mol (Unlabeled)[2][3][4]

¹³C₆ Molecular Weight Approx. 213.45 g/mol

Appearance
White to off-white solid, often in crystalline or

fibrous form.[5]

Table 2: Physical Data

Property Value

Melting Point 47-49 °C[3][5]

Boiling Point 232-235 °C[3][5]

Density 1.617 g/cm³[3]

Flash Point >110 °C (>230 °F)[3]

Vapor Pressure 0.037 mmHg at 25°C[3]

Solubility

Practically insoluble in water.[3][6] Soluble in

organic solvents such as benzene, toluene,

chlorobenzene, diethoxymethane, alcohol, and

acetic acid.[3][7]

LogP (Octanol/Water Partition Coefficient) 2.808[4]

Safety and Handling
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4-Bromo-2-chlorophenol is considered a hazardous substance.[8] Standard laboratory safety

protocols should be strictly followed when handling this compound and its isotopically labeled

form.

Table 3: Hazard Information

Hazard Statement Description

H302 Harmful if swallowed.[6]

H315 Causes skin irritation.[2][6]

H319 Causes serious eye irritation.[2][6]

H335 May cause respiratory irritation.[2]

Handling and Storage Recommendations:

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.[6]

[9]

Ventilation: Use only in a well-ventilated area.[10]

Handling: Avoid contact with skin and eyes.[3] Do not breathe dust.[9] Wash hands

thoroughly after handling.[10]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[10]

Experimental Protocols
The following sections detail methodologies for the synthesis and analysis of 4-bromo-2-

chlorophenol. These protocols are directly applicable for the synthesis and analysis of its ¹³C₆-

labeled counterpart, with adjustments for the starting materials.

Synthesis of High-Purity 4-Bromo-2-chlorophenol
A common method for the preparation of high-purity 4-bromo-2-chlorophenol involves the

bromination of o-chlorophenol.[7]
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Materials:

o-Chlorophenol

Bromine (Br₂)

Nano-positioning catalyst (e.g., a mixture of copper chloride, zinc chloride, and silver

chloride)[7][11]

Inert solvent (e.g., chlorobenzene)[12]

Procedure:

Dissolve o-chlorophenol in an inert solvent like chlorobenzene.

Add the nano-positioning catalyst to the mixture and stir to ensure homogeneity.[7]

Cool the reaction mixture to a temperature between 5°C and 15°C.[7][12]

Slowly add bromine to the cooled mixture over several hours while maintaining the

temperature.[12]

After the addition of bromine is complete, allow the reaction to proceed for 20-25 hours at a

temperature range of 10-60°C.[7]

The temperature is then raised to 55-60°C for an additional 1-2 hours to ensure the reaction

goes to completion.[7]

After cooling, the product can be isolated. Further purification can be achieved through

recrystallization or chromatography.[7]
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Synthesis Workflow for 4-Bromo-2-chlorophenol

Mix o-chlorophenol and
 catalyst in solvent

Cool mixture to
 5-15°C

Slowly add Bromine

React for 20-25 hours
 at 10-60°C

Heat to 55-60°C
 for 1-2 hours

Cool and isolate product

Purification (optional)
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Caption: A generalized workflow for the synthesis of 4-bromo-2-chlorophenol.

Analytical Detection Methods
4-Bromo-2-chlorophenol is commonly analyzed using chromatographic techniques such as

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[7]
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1. Gas Chromatography (GC) with Flame Ionization Detection (FID)

Principle: This method separates compounds based on their volatility and interaction with a

stationary phase. The FID provides sensitive detection of organic compounds.

Typical Application: Quantitative analysis of 4-bromo-2-chlorophenol, often using an internal

standard method for improved accuracy.[7]

2. High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates compounds based on their partitioning between a mobile phase

and a stationary phase. A UV detector is commonly used for detection.[7]

Column: A reverse-phase column, such as an ODS (octadecylsilyl) or Newcrom R1, is

typically employed.[7][13]

Mobile Phase: A mixture of acetonitrile and water, often with an acid modifier like phosphoric

acid or formic acid for mass spectrometry compatibility.[13]
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Analytical Workflow for 4-Bromo-2-chlorophenol
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Caption: A typical analytical workflow for the detection of 4-bromo-2-chlorophenol.
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Applications in Research and Development
The primary application of 4-Bromo-2-chlorophenol-¹³C₆ is as an internal standard for the

accurate quantification of 4-bromo-2-chlorophenol in various matrices. This is particularly

relevant in:

Environmental Monitoring: Detecting and quantifying pesticide residues in soil and water

samples.

Toxicology and Metabolism Studies: Investigating the metabolic fate of the pesticide

profenofos, for which 4-bromo-2-chlorophenol is a specific biomarker of exposure.[1]

Pharmaceutical and Chemical Synthesis: As an intermediate in the synthesis of other

organic compounds, including pesticides like profenofos.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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